Cas no 87533-51-5 (Ethanone, 1,1'-(5-hydroxy-1,3-phenylene)bis-)

• Product Name: Ethanone, 1,1'-(5-hydroxy-1,3-phenylene)bis-
• CAS No: 87533-51-5
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 655280
• PubChem ID: 22970753
• Update Time: 2025-04-19

Ethanone, 1,1'-(5-hydroxy-1,3-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1,1'-(5-hydroxy-1,3-phenylene)bis-
• 1-(3-acetyl-5-hydroxyphenyl)ethanone
• SCHEMBL7307023
• AB77841
• 87533-51-5
• 1,1'-(5-Hydroxy-1,3-phenylene)di(ethan-1-one)
• DTXSID30629263

• Inchi： 1S/C10H10O3/c1-6(11)8-3-9(7(2)12)5-10(13)4-8/h3-5,13H,1-2H3
• InChI Key： VCJZBAHXVFBVPO-UHFFFAOYSA-N
• SMILES： OC1C=C(C(C)=O)C=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones